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Compound of Interest

5-Chloro-2-(trifluoromethyl)benzyl
Compound Name:
bromide

Cat. No.: B1303404

An In-depth Technical Guide to 5-Chloro-2-(trifluoromethyl)benzyl bromide (CAS 261766-
24-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, and handling procedures for 5-Chloro-2-
(trifluoromethyl)benzyl bromide. This compound is a key intermediate in organic synthesis,
particularly for the introduction of the 5-chloro-2-(trifluoromethyl)benzyl moiety in the
development of new chemical entities.

Physicochemical Properties

The fundamental physical and chemical characteristics of 5-Chloro-2-(trifluoromethyl)benzyl
bromide are summarized below. These properties are essential for its use in designing
synthetic routes and for ensuring appropriate handling and storage conditions. Data has been
compiled from various chemical suppliers and safety data sheets.
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Property Value Citations
CAS Number 261763-24-0 [11[2][3]
Molecular Formula CsHsBrCIFs [2][41[5]
Molecular Weight 273.48 g/mol [5][6]
2-(bromomethyl)-4-chloro-1-
IUPAC Name _ [1]
(trifluoromethyl)benzene
alpha-Bromo-2-
Synonyms (trifluoromethyl)-5- [1]
chlorotoluene
Liquid; Colorless to light yellow
Appearance o (11041071
liquid
Boiling Point 224 °C [6][8]
Density 1.663 g/cm3 [6][7]
Refractive Index 1.518 [718]

Flash Point

89°C/119°C

[7](8]

Purity

298%

[1]

Storage Temperature

Ambient Temperature; 2-8°C
recommended by some

suppliers

[1](7]

InChl Key

OUNFGTVHRCWPKY-
UHFFFAOYSA-N

[1]

Safety and Hazard Information

5-Chloro-2-(trifluoromethyl)benzyl bromide is classified as a hazardous substance. It is
corrosive and a lachrymator.[5] Strict adherence to safety protocols is mandatory when
handling this chemical.
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Hazard Category

GHS Classification Citations

Pictograms

GHSO05 (Corrosion), GHS07

(Exclamation Mark)

[1]14]

Signal Word

Danger [1][4]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H318:

Causes serious eye damage. [4119][10]
H335: May cause respiratory

irritation.

Precautionary Statements

P260: Do not breathe fumes,
mist, spray, vapors. P280:
Wear protective
gloves/protective clothing/eye
protection/face protection.
P301+P330+P331: IF
SWALLOWED: Rinse mouth.
Do NOT induce vomiting.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated 1]
clothing. Rinse skin with water
or shower. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER or doctor/physician.

Incompatibilities

Strong oxidizing agents, strong
. [4][11]
bases, strong acids.

Hazardous Decomposition

Emits toxic fumes under fire [4][10]
conditions, including carbon

oxides, hydrogen bromide,
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hydrogen chloride, and
hydrogen fluoride.

Experimental Protocols and Applications

While 5-Chloro-2-(trifluoromethyl)benzyl bromide is a valuable reagent, specific, detailed
experimental protocols for its direct synthesis or use were not available in the reviewed
literature. It is typically used as an alkylating agent in organic synthesis. For instance, a general
procedure for a related reaction, the conversion of benzyl thioethers to sulfonyl fluorides,
involves dissolving the benzyl sulfide in a solvent mixture, adding an acid and a reagent like
TCCA, followed by quenching and extraction.[12] This highlights its role as a building block for
more complex molecules. The synthesis of its corresponding aldehyde, 5-chloro-2-
trifluoromethylbenzaldehyde, has been described starting from the alcohol analogue using
pyridinium chlorochromate (PCC) as an oxidizing agent.[13]

Logical Workflow for Safe Handling

Given the hazardous nature of this compound, a systematic workflow for its safe handling and
in case of accidental exposure is critical. The following diagram outlines the necessary steps
from preparation to emergency response.
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Preparation & Handling Accidental Exposure Response

1. Don Personal Protective Equipment (PPE)

(Gloves, Goggles, Lab Coat) Exposure Event Occurs

Inhalation Skin Eyes Ingestion

v

Inhalation: Skin Contact: Eye Contact: Ingestion:
2. Handle in a Ventilated Fume Hood Move to Fresh Air. I Remove C i 1 Clothing. Rinse with Water for 15 min. Rinse Mouth.
Provide Artificial Respiration if Needed. Wash with Plenty of Water for 15 min. Remove Contact Lenses. Do NOT Induce Vomiting.
< - —
Immediate Action

Y

3. Store in a Tightly Closed Container
(Cool, Dry Place)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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